Cas no 2757871-76-2 (N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}-1-methylpiperidine-2-carboxamide)

• Product Name: N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}-1-methylpiperidine-2-carboxamide
• CAS No: 2757871-76-2
• MF: C₁₄H₂₄N₂O₂
• MW: 252.352563858032
• CID: 6407598
• PubChem ID: 165763232
• Update Time: 2025-10-28

N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}-1-methylpiperidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2757871-76-2
• EN300-37151642
• N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}-1-methylpiperidine-2-carboxamide

• Inchi： 1S/C14H24N2O2/c1-10-14(8-13(2,9-14)18-10)15-12(17)11-6-4-5-7-16(11)3/h10-11H,4-9H2,1-3H3,(H,15,17)
• InChI Key： NJSXTECHUDCOSG-UHFFFAOYSA-N
• SMILES： O1C(C)C2(CC1(C)C2)NC(C1CCCCN1C)=O

Computed Properties

• Exact Mass: 252.183778013g/mol
• Monoisotopic Mass: 252.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.6Ų

Additional information on N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}-1-methylpiperidine-2-carboxamide

Introduction to N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}-1-methylpiperidine-2-carboxamide (CAS No. 2757871-76-2)

N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}-1-methylpiperidine-2-carboxamide, identified by its CAS number 2757871-76-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its intricate bicyclic structure and functional groups, has garnered attention due to its potential applications in medicinal chemistry and the development of novel therapeutic agents.

The core structure of N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}-1-methylpiperidine-2-carboxamide consists of a bicyclo[2.1.1]hexane ring system, which is a motif known for its structural complexity and biological relevance. The presence of a dimethyl group at the 1 and 3 positions enhances the steric hindrance around the ring, which can influence the compound's pharmacokinetic properties. Additionally, the oxabicyclo moiety introduces a oxygen atom into the framework, which can participate in hydrogen bonding interactions and affect the molecule's solubility and binding affinity.

The amide functional group at the N-terminal position of the molecule, specifically N-{...}-carboxamide, is a common pharmacophore in drug design. Amides are known for their ability to form hydrogen bonds with biological targets, making them valuable in creating stable interactions with proteins and enzymes. The methylpiperidine moiety at the other end of the molecule further contributes to its pharmacological potential by providing a lipophilic pocket that can interact with hydrophobic regions of biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}-1-methylpiperidine-2-carboxamide with various biological targets. Studies have shown that this compound exhibits promising binding affinities with certain enzymes and receptors, suggesting its potential as a lead compound for drug development. The unique structural features of this molecule make it an attractive candidate for further investigation in medicinal chemistry.

The synthesis of N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}-1-methylpiperidine-2-carboxamide presents both challenges and opportunities for synthetic chemists. The construction of the bicyclo[2.1.1]hexane core requires precise control over reaction conditions to ensure high yield and purity. Techniques such as transition metal-catalyzed cyclizations and intramolecular reactions have been employed to achieve this goal. Additionally, the introduction of the dimethyl group, oxabicyclo moiety, and amide functional group necessitates careful selection of reagents and optimization of reaction pathways.

In vitro studies have begun to elucidate the pharmacological profile of N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}-1-methylpiperidine-2-carboxamide, revealing its potential as an inhibitor or modulator of various biological processes. For instance, preliminary data suggest that this compound may interact with enzymes involved in inflammatory pathways, making it a candidate for treating inflammatory diseases. Furthermore, its ability to bind to specific receptors has implications for developing treatments targeting neurological disorders.

The development of novel drug candidates often involves iterative optimization based on structural modifications that enhance potency, selectivity, and pharmacokinetic properties. In the case of N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}-1-methylpiperidine-2-carboxamide, future studies may focus on derivatization strategies to improve its bioavailability and reduce potential side effects. By leveraging modern synthetic methodologies and biophysical techniques, researchers can systematically modify key structural features to fine-tune the compound's pharmacological profile.

The growing interest in natural product-inspired scaffolds has also influenced the design of N-{1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-yl}-1-methylpiperidine-2-carboxamide*. The bicyclic structure reminiscent of certain bioactive natural products provides a rationale for exploring its biological activities further.* Collaborative efforts between synthetic chemists and biologists are essential for translating these structural insights into tangible therapeutic benefits.*

As research in pharmaceutical chemistry continues to evolve,* so too do the tools available for studying complex molecules like N-{*}. High-throughput screening technologies,* artificial intelligence-driven drug discovery platforms,* and advanced analytical techniques* all contribute to a more comprehensive understanding*of how this compound interacts with biological systems.* These advancements*not only accelerate*the drug discovery process*but also enhance*the likelihood*of identifying novel therapeutics*with improved efficacy*and safety profiles.*